1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-imidazolidin-2-one

Specification

• CAS No.: 1553724-48-3
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.228
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazolidin-2-one
• Standard InChI: InChI=1S/C11H12N2O3/c14-11-12-3-4-13(11)8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7H,3-6H2,(H,12,14)
• Standard InChI Key: NBSSZVNSDVXUAI-UHFFFAOYSA-N
• SMILES: C1CN(C(=O)N1)C2=CC3=C(C=C2)OCCO3

Introduction

Synthesis and Preparation

The synthesis of 1-(2,3-Dihydro-benzodioxin-6-yl)-imidazolidin-2-one would likely involve the reaction of a benzodioxin derivative with an imidazolidinone precursor. Common methods might include nucleophilic substitution or condensation reactions, depending on the specific functional groups present.

Biological Activity and Potential Applications

While specific biological activity data for 1-(2,3-Dihydro-benzodioxin-6-yl)-imidazolidin-2-one is not available, compounds with similar structures have shown potential in various therapeutic areas:

• Pharmacological Activity: Benzodioxin derivatives have been explored for their potential in neurological disorders due to their interaction with neurotransmitter systems. Imidazolidinones have been studied for their antimicrobial and anti-inflammatory properties.

• Research Directions: Future research could focus on evaluating the compound's interaction with biological targets, such as enzymes or receptors, to identify potential therapeutic applications.

Related Compounds and Their Applications

• D4476: A casein kinase I inhibitor, which includes a benzodioxin moiety, has been used in experiments related to cell signaling pathways.

• Imidazodiazepines: These compounds have shown efficacy as GABA receptor modulators, with applications in treating epilepsy and anxiety disorders.